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Compound of Interest

Compound Name: 2,4,6-Triiodophenol

Cat. No.: B146134

For researchers, scientists, and professionals engaged in drug development, the precise
characterization of chemical compounds is paramount. 2,4,6-Triiodophenol, a compound of
interest for its various biological activities, is no exception. This technical guide provides a
comprehensive overview of the melting point of 2,4,6-Triiodophenol, a critical parameter for its
identification and purity assessment.

Physicochemical Properties of 2,4,6-Triiodophenol

2,4,6-Triilodophenol presents as a yellowish or off-white to light brown crystalline powder. It is
characterized by its poor solubility in water, while exhibiting some solubility in organic solvents
such as ethanol, propanol, acetone, and ether. It is highly soluble in chloroform and
dichloromethane, and also dissolves in alkaline solutions.

Melting Point Range of 2,4,6-Triiodophenol

The reported melting point of 2,4,6-Triiodophenol consistently falls within a narrow range,
indicating a well-defined physical property for the pure substance. The melting point is a key
indicator of purity; impurities typically depress and broaden the melting range.

Summary of Reported Melting Points
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Melting Point Range (°C) Source/Comment
159 - 160 Chemical supplier data.
Literature value, often cited by chemical
157 - 159 _
suppliers.
158 A frequently cited value, referenced as early as
1946 in Pharmaceutica Acta Helvetiae.
Result after recrystallization from isopropanol,
158+ 1 _ _ _ _
as described in a patent for its preparation.
Observed after synthesis and recrystallization
158 - 159
from hot methanol.
158 - 162 Reported by a chemical supplier.
156 - 158 Data from the NIST Chemistry WebBook.

Experimental Protocols

While the original 1946 publication by Rosenthaler provides a foundational value for the melting
point, detailed experimental protocols from that specific source are not readily available in
modern databases. However, the determination of a melting point for a crystalline organic solid
like 2,4,6-Triiodophenol follows a standardized and well-established methodology.

General Experimental Protocol for Melting Point
Determination

The capillary method is the most common technique for determining the melting point of a
crystalline solid.

Apparatus:

¢ Melting point apparatus (e.g., Thiele tube with heating oil or a digital instrument like a
DigiMelt).

o Capillary tubes (sealed at one end).
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o Thermometer (calibrated).
e Mortar and pestle.

e Spatula.

Procedure:

e Sample Preparation: A small amount of the 2,4,6-Triiodophenol sample is finely powdered
using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped to pack the solid into the sealed end.
This process is repeated until a column of 2-3 mm of tightly packed sample is achieved.

o Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer, ensuring the
sample is aligned with the thermometer bulb. The assembly is then immersed in the heating
oil within the Thiele tube.

o Apparatus Setup (Digital): The packed capillary tube is inserted into the heating block of the
digital melting point apparatus.

e Heating: The apparatus is heated gently and steadily, at a rate of approximately 1-2°C per
minute as the temperature approaches the expected melting point.

o Observation: The temperature at which the first droplet of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transformed
into a clear liquid is recorded as the end of the melting range.

» Purity and Recrystallization: The sharpness of the melting point range is an indicator of
purity. A broad melting range (greater than 2°C) suggests the presence of impurities. For
purification, 2,4,6-Triiodophenol can be recrystallized from solvents such as hot methanol
or isopropanol. Following recrystallization, the melting point should be re-determined to
confirm purity, expecting a narrower and potentially higher melting range.

Logical Workflow for Characterization
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The following diagram illustrates the logical workflow from the synthesis of 2,4,6-Triiodophenol
to its characterization, including the crucial step of melting point determination.

Click to download full resolution via product page

Synthesis and Characterization Workflow for 2,4,6-Triiodophenol.

 To cite this document: BenchChem. [In-Depth Technical Guide: The Melting Point of 2,4,6-
Triiodophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146134#2-4-6-triiodophenol-melting-point-range]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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